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Compound of Interest

Compound Name: Proligestone

Cat. No.: B122052

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of proligestone's efficacy in preventing false pregnancy in canines
against alternative therapies. The following sections detail the hormonal underpinnings of this
condition, comparative treatment data, and the experimental designs of key studies.

Canine false pregnancy, or pseudocyesis, is a common physiological condition in non-pregnant
bitches that manifests with clinical signs of pregnancy, including maternal behaviors, mammary
gland enlargement, and lactation.[1][2] This phenomenon is primarily attributed to the decline in
progesterone and subsequent rise in prolactin levels that occur during the late diestrus phase
of the estrous cycle.[2][3] Proligestone, a synthetic progestin, is one therapeutic option for
managing this condition.[4] This guide evaluates its performance alongside the primary
alternatives: the prolactin inhibitors cabergoline, bromocriptine, and metergoline.

Mechanism of Action

The hormonal cascade leading to false pregnancy provides the rationale for the different
treatment strategies. Proligestone, as a progestin, acts by negative feedback on the
hypothalamus and pituitary gland, suppressing the release of gonadotropins and prolactin.[5] In
contrast, cabergoline, bromocriptine, and metergoline directly target prolactin secretion.
Cabergoline and bromocriptine are dopamine D2 receptor agonists, which inhibits prolactin
release from the pituitary.[6] Metergoline, a serotonin antagonist, also indirectly leads to
reduced prolactin levels.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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